Cas no 705-86-2 (δ-Decalactone)

• Product Name: δ-Decalactone
• CAS No: 705-86-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD00006649
• CID: 39676
• PubChem ID: 12810
• Update Time: 2025-09-19

δ-Decalactone Chemical and Physical Properties

Names and Identifiers

• 6-Pentyltetrahydro-2H-pyran-2-one
• delta-Decanolactone
• δ-Decanolactone
• 5-Decanolide
• DECALACTONE, DELTA-(AS)
• DELTA-DECALACTONE
• δ-Decalactone
• Amyl-δ-valerolactone
• δ-Caprinolactone
• 5-Hydroxydecanoic acid delta-lactone
• Decanolide-1,5
• 5-Decalactone
• Decan-5-olide
• Amyl-delta-valerolactone
• 5-Pentyl-5-pentanolide
• 2H-Pyran-2-one, tetrahydro-6-pentyl-
• 6-pentyloxan-2-one
• delta-Pentyl-delta-valerolactone
• Delta Decalactone
• delta-Decalactone (natural)
• Tetrahydro-6-pentyl-2H-pyran-2-one
• 5-Amyl-5-hydroxypentanoic acid lactone
• FEMA No. 2361
• .delta.-Amylvalerolactone
• (+

• MDL： MFCD00006649
• Inchi： 1S/C10H18O2/c1-2-3-4-6-9-7-5-8-10(11)12-9/h9H,2-8H2,1H3
• InChI Key： GHBSPIPJMLAMEP-UHFFFAOYSA-N
• SMILES： CCCCCC1OC(=O)CCC1
• BRN： 117520

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless viscous liquid. It has cream aroma, coconut and peach like fruit aroma.
• Density: 0.954 g/mL at 25 °C(lit.)
• Melting Point: −27 °C (lit.)
• Boiling Point: 117-120 °C/0.02 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.458(lit.)
• Water Partition Coefficient: Soluble in water (4 mg/ml at 28°C), alcohols, and propylene glycol.
• PSA: 26.30000
• LogP: 2.66240
• FEMA: 2361
• Solubility: Not determined

δ-Decalactone Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25-S37/39-S26
• RTECS：UQ1355000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters